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Compound of Interest

Compound Name: VU0661013

Cat. No.: B611778 Get Quote

Introduction

VU0661013 is a highly potent and selective inhibitor of Myeloid Cell Leukemia 1 (MCL-1), a key

anti-apoptotic protein belonging to the B-cell lymphoma 2 (Bcl-2) family.[1][2][3] By binding to

MCL-1 with high affinity, VU0661013 disrupts the interaction between MCL-1 and pro-apoptotic

proteins like BIM, leading to the activation of the intrinsic apoptotic pathway.[1][4] This makes

VU0661013 a valuable tool for research in cancer biology, particularly in the context of

hematological malignancies like Acute Myeloid Leukemia (AML), and for investigating

resistance to other Bcl-2 family inhibitors such as venetoclax.[1][3][4]

Proper preparation of a stable, concentrated stock solution is the first critical step for ensuring

reproducible and reliable results in downstream cellular and biochemical assays. Dimethyl

sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of VU0661013 due

to its high solubility.[1][5]

Physicochemical Properties of VU0661013
A summary of the key quantitative data for VU0661013 is presented below. This information is

essential for accurate preparation of stock solutions.
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Property Value Reference

Molecular Weight 712.66 g/mol [1][2][5]

CAS Number 2131184-57-9 [5][6]

Chemical Formula C₃₉H₃₉Cl₂N₅O₄ [5][6]

Solubility in DMSO
≥ 90-100 mg/mL (approx. 126-

140 mM)
[1][5]

Appearance Powder

Mechanism of Action
VU0661013 functions by selectively inhibiting the anti-apoptotic protein MCL-1.[1] In cancer

cells, MCL-1 sequesters pro-apoptotic proteins (like BIM), preventing them from activating the

effector proteins BAX and BAK. By binding to the BH3-binding groove of MCL-1, VU0661013
displaces BIM, which is then free to activate BAX/BAK. This leads to mitochondrial outer

membrane permeabilization (MOMP), cytochrome c release, and subsequent caspase

activation, culminating in apoptosis.[4]
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VU0661013 mechanism of action.

Storage and Stability
Proper storage of the VU0661013 stock solution is crucial to maintain its activity.

Solution Type
Storage
Temperature

Duration Recommendations

Powder -20°C 3 years
Store in a dry, dark

place.

4°C 2 years
For short-term

storage.

DMSO Stock -80°C 6 months

Recommended.

Aliquot to avoid

freeze-thaw cycles.[5]

-20°C 1 month

For short-term

storage. Aliquot to

avoid freeze-thaw.[5]

It is strongly recommended to prepare single-use aliquots of the stock solution to avoid

repeated freeze-thaw cycles, which can degrade the compound.[5][7]

Experimental Protocol: Preparation of a 10 mM
VU0661013 Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of VU0661013 in DMSO.

Materials and Equipment
VU0661013 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance
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Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

Sonicator (optional, water bath)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
VU0661013 is a potent bioactive compound. Handle with care in a well-ventilated area or a

chemical fume hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses, at all times.

Consult the Safety Data Sheet (SDS) for VU0661013 before handling.

Protocol Steps
Calculate the Required Mass of VU0661013:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L × 0.001 L × 712.66 g/mol × 1000 mg/g

Mass (mg) = 7.13 mg

Weighing the Compound:

Tare a suitable sterile container (e.g., a 1.5 mL microcentrifuge tube or a small amber vial)

on an analytical balance.

Carefully weigh out 7.13 mg of VU0661013 powder into the tared container.

Dissolving the Compound:
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Add 1 mL of high-purity DMSO to the container with the VU0661013 powder.

Cap the container tightly.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Ensuring Complete Dissolution:

Visually inspect the solution against a light source to ensure there are no visible solid

particles.

If the compound does not fully dissolve, you can warm the solution briefly in a 37°C water

bath and vortex again.[8][9] Sonication for a few minutes can also aid in dissolution.[8][9]

Note: It is critical to use fresh DMSO, as absorbed moisture can reduce the solubility of

the compound.[1]

Aliquoting and Storage:

Once the compound is fully dissolved, dispense the stock solution into smaller, single-use

aliquots (e.g., 10-50 µL) in sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name ("VU0661013"), concentration (10

mM), solvent (DMSO), and preparation date.

Store the aliquots at -80°C for long-term storage (up to 6 months).[5]
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Workflow for preparing VU0661013 stock solution.
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Protocol for Preparing Working Solutions
For cell-based assays, the DMSO stock solution must be diluted to the final working

concentration in the appropriate cell culture medium. Typical working concentrations for

VU0661013 range from 100 nM to 5 µM.[1][3]

Thaw a single aliquot of the 10 mM VU0661013 stock solution at room temperature.

Perform serial dilutions in cell culture medium to achieve the desired final concentration. It is

best practice to perform an intermediate dilution first (e.g., to 100 µM in medium) before

making the final dilution.

When adding the DMSO-based solution to the aqueous culture medium, vortex or pipette

mix immediately to prevent precipitation.[9]

Important: The final concentration of DMSO in the cell culture medium should be kept low,

typically below 0.5%, to avoid solvent-induced toxicity or off-target effects.[7] Always include

a vehicle control (medium with the same final concentration of DMSO) in your experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://emulatebio.com/wp-content/uploads/2021/06/EP152_v1.0_Compound_Treatment_Solution_Preparation_and_Treatment.pdf
https://www.selleckchem.com/qa.html
https://www.benchchem.com/product/b611778#how-to-prepare-vu0661013-stock-solution-in-dmso
https://www.benchchem.com/product/b611778#how-to-prepare-vu0661013-stock-solution-in-dmso
https://www.benchchem.com/product/b611778#how-to-prepare-vu0661013-stock-solution-in-dmso
https://www.benchchem.com/product/b611778#how-to-prepare-vu0661013-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611778?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

